Cas no 1242846-63-4 (Methyl 2-(4-acetyl-2-bromophenoxy)acetate)

• Product Name: Methyl 2-(4-acetyl-2-bromophenoxy)acetate
• CAS No: 1242846-63-4
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 2116423
• Update Time: 2025-06-08

Methyl 2-(4-acetyl-2-bromophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-acetyl-2-bromophenoxy)acetate
• UFTMTMFFPPRMDW-UHFFFAOYSA-N
• Methyl 2-(4-acetyl-2-bromophenoxy)acetate

• Inchi： 1S/C11H11BrO4/c1-7(13)8-3-4-10(9(12)5-8)16-6-11(14)15-2/h3-5H,6H2,1-2H3
• InChI Key： UFTMTMFFPPRMDW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=CC=1OCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 2-(4-acetyl-2-bromophenoxy)acetate

Methyl 2-(4-acetyl-2-bromophenoxy)acetate (CAS No. 1242846-63-4): An Overview

Methyl 2-(4-acetyl-2-bromophenoxy)acetate (CAS No. 1242846-63-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated phenyl ring and an acetyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 2-(4-acetyl-2-bromophenoxy)acetate is C₁₁H₁₁BrO₃, and it has a molecular weight of approximately 277.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as bromobenzene and acetic anhydride. The synthetic route involves the formation of a brominated phenyl acetate intermediate, followed by the introduction of the methoxyacetate moiety.

In the realm of pharmaceutical research, Methyl 2-(4-acetyl-2-bromophenoxy)acetate has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Moreover, the unique electronic and steric properties of Methyl 2-(4-acetyl-2-bromophenoxy)acetate make it an attractive candidate for use in materials science applications. Its ability to undergo controlled polymerization reactions has led to its exploration as a monomer for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and electronic materials.

In the context of chemical synthesis, Methyl 2-(4-acetyl-2-bromophenoxy)acetate serves as a valuable building block for the construction of complex organic molecules. Its reactivity and functional group compatibility allow for a wide range of transformations, including nucleophilic substitution, cross-coupling reactions, and cycloadditions. These synthetic capabilities have been leveraged by chemists to develop novel methodologies for the synthesis of bioactive compounds and advanced materials.

The safety and handling of Methyl 2-(4-acetyl-2-bromophenoxy)acetate are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Methyl 2-(4-acetyl-2-bromophenoxy)acetate (CAS No. 1242846-63-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow further.